molecular formula C7H13F3O2 B13149067 3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol

3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol

Cat. No.: B13149067
M. Wt: 186.17 g/mol
InChI Key: SBBQMOQYFABXAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol is a fluorinated secondary alcohol characterized by a trifluoromethoxy (-OCF₃) substituent. This functional group is notable for its strong electron-withdrawing properties and lipophilicity, which can enhance metabolic stability and membrane permeability in bioactive molecules.

Properties

Molecular Formula

C7H13F3O2

Molecular Weight

186.17 g/mol

IUPAC Name

3,3-dimethyl-1-(trifluoromethoxy)butan-2-ol

InChI

InChI=1S/C7H13F3O2/c1-6(2,3)5(11)4-12-7(8,9)10/h5,11H,4H2,1-3H3

InChI Key

SBBQMOQYFABXAS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(COC(F)(F)F)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the trifluoromethylation of a suitable butanol derivative using reagents such as trifluoromethyltrimethylsilane (TMSCF3) in the presence of a catalyst . The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and bases such as tetrabutylammonium fluoride (TBAF) to facilitate the reaction .

Industrial Production Methods

Industrial production of 3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol may involve large-scale synthesis using similar methods as described above, but optimized for higher yields and efficiency. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and minimize waste .

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol with structurally related compounds, focusing on substituents, applications, and key properties:

Compound Name Substituents/Functional Groups Key Applications/Properties References
3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol - Trifluoromethoxy (-OCF₃) group Hypothesized antifungal/agrochemical use; enhanced metabolic stability due to fluorination
Triadimenol - 4-Chlorophenoxy
- 1H-1,2,4-triazole
Fungicide; targets ergosterol biosynthesis in fungi
Baytan (1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-2-butanol) - 4-Chlorophenoxy
- Triazole
Fungicide; inhibits fungal cytochrome P450 enzymes
3,3-Dimethyl-2-(3-trifluoromethyl-phenyl)-butan-2-ol - 3-Trifluoromethylphenyl group Potential agrochemical; lipophilic due to CF₃ substitution
(R)-3,3-Dimethyl-1-[5-(4-trifluoromethyl-phenyl)-oxadiazol-2-yl]-butan-2-ol - Oxadiazole
- 4-Trifluoromethylphenyl
Antifungal candidate; oxadiazole enhances bioactivity
3,3-Dimethyl-1-(pyridin-3-yl)butan-2-ol - Pyridin-3-yl group Antifungal activity; nitrogen in aromatic ring improves solubility

Key Observations:

Functional Group Impact: The trifluoromethoxy group in the target compound likely increases lipophilicity and oxidative stability compared to chlorophenoxy or triazole substituents in Triadimenol and Baytan .

Biological Activity: Triadimenol and Baytan exhibit fungicidal activity via inhibition of ergosterol synthesis or cytochrome P450 enzymes . The target compound’s trifluoromethoxy group may offer similar or improved efficacy, though empirical data are needed. Pyridine-containing analogs (e.g., 3,3-Dimethyl-1-(pyridin-3-yl)butan-2-ol) demonstrate antifungal properties, suggesting that nitrogen heterocycles and fluorinated groups both contribute to bioactivity .

Synthetic Considerations: The synthesis of trifluoromethoxy-substituted alcohols may require specialized reagents (e.g., trifluoromethylation agents) compared to chlorophenoxy or triazole derivatives, which are typically synthesized via alkylation or condensation .

Physicochemical Properties: Boiling Point/Density: Simpler alcohols like 2-Methyl-3-buten-2-ol (bp 98–99°C, d 0.824) suggest that the target compound’s higher molecular weight and fluorination may result in elevated boiling points and densities. Solubility: The trifluoromethoxy group’s polarity could improve solubility in organic solvents relative to non-fluorinated analogs.

Research Findings and Data Gaps

  • Antifungal Efficacy: While compounds like Triadimenol and Baytan are well-documented fungicides , the target compound’s activity remains speculative. Comparative studies on minimum inhibitory concentrations (MICs) against fungi (e.g., Aspergillus, Candida) are needed.
  • highlights regulatory assessments for structurally similar alcohols, suggesting the need for toxicity studies on the trifluoromethoxy variant .
  • Environmental Impact: Fluorinated compounds often exhibit environmental persistence.

Biological Activity

3,3-Dimethyl-1-(trifluoromethoxy)butan-2-ol, also known as DMB, is a compound that has garnered attention for its potential biological activities. This article explores the biological effects of DMB, focusing on its immunomodulatory properties and its impact on various health conditions.

Chemical Structure and Properties

The molecular formula of DMB is C₈H₁₃F₃O, which includes a trifluoromethoxy group that significantly influences its reactivity and biological interactions. The presence of this group enhances the compound's pharmacological properties, making it a subject of interest in medicinal chemistry.

Recent studies have shown that DMB exhibits significant immunomodulatory effects. In a murine model of collagen-induced arthritis (CIA), treatment with DMB resulted in over a 50% reduction in arthritis severity compared to control groups. Notably, this effect was independent of the inhibition of trimethylamine (TMA) production or its metabolite trimethylamine-N-oxide (TMAO), which are often linked to inflammatory responses .

Key Findings:

  • Immunomodulatory Effects : DMB and its metabolite, 3,3-dimethylbutyric acid (DMBut), showed efficacy in reducing proinflammatory cytokines in CIA models.
  • Independence from Gut Microbiome : The protective effects were not mediated through alterations in gut microbiota or TMA/TMAO pathways, suggesting a direct action on immune cells .

Biological Activity Overview

DMB has been studied for its effects on various biological systems:

Biological Activity Effect Study Reference
Arthritis Severity>50% reduction in CIA severity
Proinflammatory CytokinesSignificant reduction observed
Social BehaviorAltered social dominance in mice

Case Studies

  • Collagen-Induced Arthritis (CIA) :
    • In a study involving CIA mice, treatment with DMB led to a significant reduction in disease severity without affecting TMA or TMAO levels. This indicates that DMB's mechanism may involve direct modulation of immune responses rather than indirect effects through gut microbiota .
  • Social Dominance and Behavior :
    • Another study examined the impact of repeated DMB exposure on social behaviors in mice. Results indicated alterations in social dominance without significant changes in anxiety or memory functions, highlighting the compound's influence on neurobehavioral aspects potentially linked to gut-brain interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.